N-(5-chloro-2-methoxyphenyl)-1-butanesulfonamide
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Overview
Description
N-(5-chloro-2-methoxyphenyl)-1-butanesulfonamide (CMBS) is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a sulfonamide derivative that has been found to have a variety of biochemical and physiological effects, making it a valuable tool for investigating a range of biological processes.
Mechanism of Action
The exact mechanism of action of N-(5-chloro-2-methoxyphenyl)-1-butanesulfonamide is not fully understood, but it is believed to act by modifying the function of proteins through the formation of covalent bonds with amino acid residues. This can lead to changes in protein structure and function, which can be used to investigate a variety of biological processes.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects, including the inhibition of ion channels and the modulation of neurotransmitter release. It has also been found to have anti-inflammatory and anti-tumor properties, making it a potentially useful tool for investigating these processes.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(5-chloro-2-methoxyphenyl)-1-butanesulfonamide is its ability to selectively modify proteins, allowing for the investigation of specific biological processes. However, its use can be limited by its potential toxicity and the need for careful handling and storage.
Future Directions
There are a number of potential future directions for research involving N-(5-chloro-2-methoxyphenyl)-1-butanesulfonamide, including its use in the development of new drugs and therapies for a variety of diseases. It may also be used to investigate the role of specific proteins in various biological processes, and to develop new methods for the modification of proteins in vivo. Additionally, further studies may be needed to fully understand the mechanisms of action of this compound and its potential applications in scientific research.
Synthesis Methods
The synthesis of N-(5-chloro-2-methoxyphenyl)-1-butanesulfonamide involves the reaction of 5-chloro-2-methoxyaniline with butanesulfonyl chloride in the presence of a base such as triethylamine. This reaction results in the formation of this compound as a white crystalline solid.
Scientific Research Applications
N-(5-chloro-2-methoxyphenyl)-1-butanesulfonamide has been used in a variety of scientific research applications, including as a crosslinking agent for proteins and as a tool for investigating the structure and function of ion channels. It has also been used in studies of the mechanisms of neurotransmitter release and the role of calcium in synaptic transmission.
properties
IUPAC Name |
N-(5-chloro-2-methoxyphenyl)butane-1-sulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16ClNO3S/c1-3-4-7-17(14,15)13-10-8-9(12)5-6-11(10)16-2/h5-6,8,13H,3-4,7H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FDBVRPXHPGFAID-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCS(=O)(=O)NC1=C(C=CC(=C1)Cl)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16ClNO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.77 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.